Cas no 104683-55-8 (Quercitrin 2''-O-arabinoside)

• Product Name: Quercitrin 2''-O-arabinoside
• CAS No: 104683-55-8
• MF: C₂₆H₂₈O₁₅
• MW: 580.491529464722
• CID: 4671404
• PubChem ID: 13784486
• Update Time: 2025-05-23

Quercitrin 2''-O-arabinoside Chemical and Physical Properties

Names and Identifiers

• AKOS040762730
• Quercitrin 2''-O-arabinoside
• 104683-55-8
• F94154

• Inchi： 1S/C26H28O15/c1-8-17(32)20(35)24(41-25-21(36)18(33)14(31)7-37-25)26(38-8)40-23-19(34)16-13(30)5-10(27)6-15(16)39-22(23)9-2-3-11(28)12(29)4-9/h2-6,8,14,17-18,20-21,24-33,35-36H,7H2,1H3
• InChI Key： WRLBRIWXGBKVHQ-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(OC2C(O)C(O)C(O)CO2)C(OC2C(=O)C3C(=CC(=CC=3O)O)OC=2C2C=C(O)C(O)=CC=2)O1

Computed Properties

• Exact Mass: 580.14282018g/mol
• Monoisotopic Mass: 580.14282018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 245Ų

Quercitrin 2''-O-arabinoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides

Additional information on Quercitrin 2''-O-arabinoside

Exploring Quercitrin 2''-O-arabinoside (CAS No. 104683-55-8): A Comprehensive Guide to Its Properties and Applications

Quercitrin 2''-O-arabinoside (CAS No. 104683-55-8) is a naturally occurring flavonoid glycoside that has garnered significant attention in the fields of nutraceuticals, pharmaceuticals, and cosmetic research. This compound, derived from plant sources, is a derivative of quercitrin, a well-known bioactive flavonoid. The addition of an arabinoside moiety at the 2'' position enhances its solubility and bioavailability, making it a promising candidate for various health-related applications.

In recent years, the demand for natural compounds like Quercitrin 2''-O-arabinoside has surged, driven by the growing consumer interest in plant-based therapeutics and functional foods. Searches for "quercitrin benefits" and "flavonoid glycosides in skincare" have spiked, reflecting the public's curiosity about its potential anti-inflammatory, antioxidant, and anti-aging properties. Researchers are particularly intrigued by its role in modulating oxidative stress and supporting cellular health, topics that dominate health forums and scientific discussions.

The chemical structure of Quercitrin 2''-O-arabinoside features a quercetin backbone linked to a rhamnose and arabinose sugar, which contributes to its unique physicochemical properties. This structural complexity is often explored in studies focusing on "natural compound solubility enhancement" and "glycosylation effects on bioavailability." Such investigations are critical for optimizing its use in formulations, whether in dietary supplements or topical creams.

From an industrial perspective, Quercitrin 2''-O-arabinoside is valued for its stability and compatibility with other ingredients. Manufacturers searching for "natural stabilizers for cosmetics" or "plant-derived active ingredients" frequently encounter this compound as a viable option. Its mild yet effective profile aligns with the clean beauty movement, which emphasizes safety and sustainability.

Ongoing research continues to uncover new dimensions of Quercitrin 2''-O-arabinoside's functionality. For instance, preliminary studies suggest its potential in supporting metabolic health, a hot topic in the era of "gut-brain axis" and "polyphenols for weight management." While more clinical trials are needed, these findings position the compound as a multifaceted agent in preventive healthcare.

In summary, Quercitrin 2''-O-arabinoside (CAS No. 104683-55-8) represents a convergence of traditional knowledge and modern science. Its versatility addresses contemporary demands for natural, effective, and safe solutions across industries. As interest in "bioactive plant compounds" grows, this flavonoid glycoside is poised to play an increasingly prominent role in health and wellness innovations.